Cas no 69506-85-0 (1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole)

• Product Name: 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole
• CAS No: 69506-85-0
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD11110663
• CID: 876228
• PubChem ID: 15028898
• Update Time: 2025-10-30

1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-imidazol-1-yl)propyl]-1H-imidazole
• 1,3-BIS(1-IMIDAZOLYL)PROPANE
• 1,3-di(1h-imidazol-1-yl)propane
• 1,1'-Trimethylenedi-1H-imidazole
• 1-(3-imidazol-1-ylpropyl)imidazole
• BS-44594
• CHEMBL551631
• YSWG230
• F77482
• AKOS013123811
• 69506-85-0
• MFCD11110663
• 1-[3-(imidazol-1-yl)propyl]imidazole
• CS-0110391
• SCHEMBL9777196
• 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole

• MDL： MFCD11110663
• Inchi： 1S/C9H12N4/c1(4-12-6-2-10-8-12)5-13-7-3-11-9-13/h2-3,6-9H,1,4-5H2
• InChI Key： ISXPITWIJWSEKJ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCN1C=NC=C1

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole

1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole (CAS No. 69506-85-0): A Comprehensive Overview

1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole (CAS No. 69506-85-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as imidazolium propyl imidazole, is characterized by its distinctive molecular structure, which consists of an imidazole ring connected to a propyl chain and another imidazole ring. This structure confers the compound with a range of interesting properties and potential applications.

The molecular formula of 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole is C₉H₁₄N₄, and its molecular weight is 174.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various chemical and biological applications.

In recent years, 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole has been the subject of numerous studies due to its potential biological activities. One of the key areas of interest is its role as a ligand in metal complexes. The imidazole rings in the molecule can coordinate with various metal ions, forming stable complexes that exhibit unique catalytic properties. These complexes have been explored for their potential in homogeneous catalysis, particularly in reactions such as hydrogenation, oxidation, and polymerization.

Beyond its use in catalysis, 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole has shown promise in the field of medicinal chemistry. Research has indicated that this compound can interact with specific biological targets, making it a potential lead for drug discovery. For instance, studies have demonstrated that certain derivatives of imidazolium propyl imidazole exhibit antifungal and antibacterial properties. These findings suggest that the compound could be further developed into novel therapeutic agents for treating infections caused by resistant pathogens.

In addition to its biological activities, 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole has been investigated for its potential as a building block in supramolecular chemistry. The ability of the imidazole rings to form hydrogen bonds and π-stacking interactions makes it an ideal candidate for constructing complex supramolecular assemblies. These assemblies have applications in areas such as drug delivery systems, where they can be used to encapsulate and release therapeutic molecules in a controlled manner.

The synthesis of 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole can be achieved through several routes, including the reaction of 3-chloropropylimidazole with imidazole under appropriate conditions. The synthetic methods are well-documented in the literature, providing researchers with reliable protocols for producing this compound on both small and large scales.

To further enhance its utility, researchers have explored various modifications to the core structure of imidazolium propyl imidazole. For example, substituting different functional groups on the propyl chain or introducing additional heterocyclic rings can significantly alter the physical and chemical properties of the molecule. These modifications can be tailored to optimize the compound's performance in specific applications, such as improving its solubility or enhancing its binding affinity to target proteins.

The safety profile of 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole is an important consideration for its use in both research and industrial settings. Studies have shown that the compound is generally stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, like any chemical reagent, it should be stored and used following standard safety guidelines to ensure the well-being of laboratory personnel.

In conclusion, 1-[3-(1H-Imidazol-1-yl)propyl]-1H-imidazole (CAS No. 69506-85-0) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and versatile properties make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.